(2-Methyl-5-phenylpent-4-en-2-yl)benzene

• CAS No.: 93393-51-2
• Molecular Formula: C18H20
• Molecular Weight: 236.4 g/mol
• IUPAC Name: (2-methyl-5-phenylpent-4-en-2-yl)benzene
• InChI: InChI=1S/C18H20/c1-18(2,17-13-7-4-8-14-17)15-9-12-16-10-5-3-6-11-16/h3-14H,15H2,1-2H3
• InChI Key: HCVMZLRXRGAKBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC=CC1=CC=CC=C1)C2=CC=CC=C2

Description

(2-Methyl-5-phenylpent-4-en-2-yl)benzene is an organic compound with the molecular formula C18H20. It is characterized by a benzene ring substituted with a 2-methyl-5-phenylpent-4-en-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methyl-5-phenylpent-4-en-2-yl)benzene typically involves the reaction of appropriate starting materials under specific conditions. One common method includes the use of allyl bromides and their subsequent oxidation . The reaction conditions often involve elevated temperatures and the presence of nucleophilic substitution-favoring solvents .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. it is likely that large-scale synthesis would follow similar principles as laboratory methods, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-5-phenylpent-4-en-2-yl)benzene can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the compound into different oxidation states.

Reduction: Reduction reactions can be used to add hydrogen atoms to the compound, altering its structure and properties.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include N-methylmorpholine N-oxide and chromium compounds.

Reduction: Hydrogen gas in the presence of a catalyst such as palladium on carbon is often used.

Substitution: Reagents such as halogens and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction could produce alkanes or alcohols .

Scientific Research Applications

(2-Methyl-5-phenylpent-4-en-2-yl)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may have potential biological activity, making it a subject of study in medicinal chemistry.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which (2-Methyl-5-phenylpent-4-en-2-yl)benzene exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding .

Comparison with Similar Compounds

Similar Compounds

(3E)-2-Methyl-4-phenylpent-3-en-2-ylbenzene: This compound has a similar structure but differs in the position of the double bond.

Other Phenylpentene Derivatives: Compounds with similar phenyl and pentene groups but different substitution patterns.

Uniqueness

(2-Methyl-5-phenylpent-4-en-2-yl)benzene is unique due to its specific substitution pattern, which may confer distinct chemical and physical properties compared to its analogs .